1H-Imidazole-1-carboxylic acid, 3-pyridinylmethyl ester

• CAS RN: 212632-27-4
• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• IUPAC Name: pyridin-3-ylmethyl imidazole-1-carboxylate
• InChI: InChI=1S/C10H9N3O2/c14-10(13-5-4-12-8-13)15-7-9-2-1-3-11-6-9/h1-6,8H,7H2
• InChI Key: QMRRRKQPTJYPDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)COC(=O)N2C=CN=C2

Description

1H-Imidazole-1-carboxylic acid, 3-pyridinylmethyl ester is a useful research compound. Its molecular formula is C10H9N3O2 and its molecular weight is 203.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (pyridin-3-yl)methanol (2 g, 18.32 mmol) and di(1H-imidazol-1-yl)methanone (5.94 g, 36.65 mmol) in 20 mL CH2Cl2 was heated overnight at 50° C. The reaction was washed with water, dried over MgSO4, filtered, and concentrated. Purification via silica gel chromatography using 10-70% EtOAc in CH2Cl2 gave (pyridin-3-yl)methyl 1H-imidazole-1-carboxylate (3 g, 81%). LC/MS: m/z 204.1 (M+H)+ at 0.39 min (10%-99% CH3CN (0.035% TFA)/H2O (0.05% TFA)). 1H NMR (400 MHz, CDCl3) δ 8.74 (d, J=1.9 Hz, 1H), 8.68 (dd, J=4.8, 1.4 Hz, 1H), 8.16 (s, 1H), 7.81 (m, 1H), 7.44 (s, 1H), 7.38 (m, 1H), 7.09 (s, 1H), 5.46 (s, 2H).